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Verosudil storage temperature and shelf life

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Verosudil Hydrochloride

CAS No.: 1414854-44-6

Cat. No.: S546704

Storage Specifications & Handling

e - Source |

Parameter Specification
Context

Product Name Verosudil (AR-12286) [1][2]
CAS No. 1414854-42-4 [1] [2]
Molecular Formula C17H17N305S [1] [2]
Storage (Powder) -20°C [1][2]
Storage (Solution) -80°C (in DMSO) [1][2]
Shelf Life (Post- 6 months at -80°C; 1 month at -20°C [1]
reconstitution)
Incompatible Materials Strong acids, strong alkalis, strong oxidizing agents, [2]

strong reducing agents

Handling Precautions: When handling Verosudil, you should avoid inhalation and contact with skin or eyes.
Use only in areas with appropriate exhaust ventilation and wear suitable personal protective equipment,

including safety goggles, gloves, and impervious clothing [2].
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Experimental Protocols from Research Literature

The following experimental details from preclinical studies can serve as a reference for your own in vivo

protocols.

Experiment Focus Key Details Source | Context

| In Vivo Model: Rabbit & Monkey | Compound: Verosudil (AR-12286) Dosage Form: Topical eye drops
Dosing Volume: 30 pL. Regimen: Once daily for 3 days Primary Outcome: Significant reduction in
intraocular pressure (IOP) | [1] | | In Vivo Model: Mouse | Compound: Verosudil (AR-12286) Dosage
Form: Topical eye drops Dosing Volume: 10 pL. Regimen: Twice daily for five weeks Primary Outcome:
Reversal of ocular hypertension and related morphological changes | [1] | | In Vitro Model: Porcine &
Human Cells| Compound: Verosudil (AR-12286) Concentration Range: 0.001-100 pM Incubation Time:

6 hours Key Findings: Dose-dependent reduction of actin stress fibers and focal adhesions | [1] |

Stability & Troubleshooting Guide

e Problem: Precipitation in Solution

o Cause: The DMSO stock solution may have been stored above the recommended -80°C or
has been subjected to multiple freeze-thaw cycles.

o Solution: Gently warm the solution to 60°C and use sonication to aid re-dissolution. For long-
term storage, aliquot the solution into single-use vials to avoid repeated freezing and thawing

[1].
¢ Problem: Chemical Degradation

o Cause: Exposure to incompatible conditions, such as extreme pH, or storage at incorrect
temperatures.

o Solution: Ensure the compound is stored at the recommended temperatures. Keep away from
strong acids, alkalis, and oxidizing agents [2].

e Problem: Handling and Safety Risks

o Cause: The compound is harmful if swallowed and very toxic to aquatic life [2].
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o Solution: Always use personal protective equipment (PPE). In case of a spill, collect the
material and dispose of it at an approved waste disposal plant. Avoid releasing the substance
into the environment [2].

Experimental Workflow Diagram

The diagram below outlines a general decision-making workflow for handling and storing Verosudil in a

laboratory setting.
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Reconstitute as needed

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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